1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H26N2O2/c1-13-6-5-7-15(12-13)19-16(21)14-8-10-20(11-9-14)17(22)18(2,3)4/h5-7,12,14H,8-11H2,1-4H3,(H,19,21)
• InChI Key: CEOKYCIPWMPVKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C(C)(C)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide, also known as DMPP, is a synthetic compound that has been widely used in scientific research. DMPP is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely expressed in the central nervous system.

Mechanism of Action

1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide is a selective agonist of the α7 nAChR. When this compound binds to the α7 nAChR, it causes the channel to open, allowing positively charged ions such as calcium and sodium to enter the cell. This influx of ions can trigger a variety of cellular responses, including the release of neurotransmitters and the activation of signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can increase the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, and can activate signaling pathways such as the ERK/MAPK pathway. This compound has also been shown to have anti-inflammatory effects, and can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide in lab experiments is its selectivity for the α7 nAChR. This allows researchers to specifically study the effects of activating this receptor, without the confounding effects of activating other receptors. However, one limitation of using this compound is its potency. This compound is a very potent agonist, and can cause receptor desensitization and internalization at high concentrations. This can make it difficult to study the long-term effects of α7 nAChR activation.

Future Directions

There are many future directions for research on 1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide and the α7 nAChR. One area of interest is the role of the α7 nAChR in neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to determine if this effect could be translated to humans. Another area of interest is the development of more selective agonists of the α7 nAChR, which could be used to study the receptor with greater specificity and fewer side effects. Finally, research on the downstream signaling pathways activated by the α7 nAChR could lead to the development of new therapeutic targets for a variety of diseases.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-N-(3-methylphenyl)-4-piperidinecarboxamide has been widely used in scientific research as a tool to study the α7 nAChR. The α7 nAChR is involved in a wide range of physiological processes, including learning and memory, attention, and inflammation. This compound has been used to study the role of the α7 nAChR in these processes, as well as in diseases such as Alzheimer's disease, schizophrenia, and depression.